Cas no 718609-92-8 (1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 718609-92-8
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 6529995
• PubChem ID: 21941649
• Update Time: 2025-05-24

1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile
• 1-(3-fluoro-2-methoxyphenyl)cyclopropanecarbonitrile
• Cyclopropanecarbonitrile, 1-(3-fluoro-2-methoxyphenyl)-

• Inchi： 1S/C11H10FNO/c1-14-10-8(3-2-4-9(10)12)11(7-13)5-6-11/h2-4H,5-6H2,1H3
• InChI Key： RDRAHKADDRYWEU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2OC)(C#N)CC1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 336.0±42.0 °C(Predicted)

Additional information on 1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile (CAS: 718609-92-8)

1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile (CAS: 718609-92-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The compound's cyclopropane ring and fluorinated aromatic moiety contribute to its distinct physicochemical properties, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that derivatives of this compound exhibited enhanced binding affinity to the serotonin transporter (SERT) compared to traditional SSRIs, with improved blood-brain barrier permeability. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting potential applications in treating depression and anxiety disorders.

In another recent development, researchers at the University of Cambridge reported the use of 718609-92-8 as a building block for the construction of allosteric modulators of GABAA receptors. The compound's rigid cyclopropane structure was found to confer conformational restraint to the resulting molecules, leading to subtype-selective modulation of GABAergic signaling. This work, published in Nature Chemical Biology in early 2024, opens new avenues for developing non-sedating anxiolytics with reduced side effect profiles.

From a synthetic chemistry perspective, several innovative routes to 1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile have been reported in the past year. A notable advancement came from a team at MIT, who developed a photoredox-catalyzed cyclopropanation method that significantly improves the yield and enantioselectivity of the target compound. This methodology, detailed in ACS Catalysis, addresses previous challenges in the large-scale production of this valuable intermediate.

The compound has also shown promise in oncology research. A preclinical study published in Cancer Research demonstrated that 718609-92-8 derivatives could effectively inhibit histone deacetylases (HDACs) with remarkable isoform selectivity. Particularly, these compounds displayed potent activity against HDAC6 while sparing other isoforms, suggesting potential applications in treating multiple myeloma and other hematological malignancies with reduced toxicity.

Looking forward, the unique structural features of 1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carbonitrile continue to inspire novel applications across multiple therapeutic areas. Current research efforts are exploring its utility in developing next-generation antiviral agents, with preliminary data showing activity against SARS-CoV-2 proteases. As synthetic methodologies improve and our understanding of its structure-activity relationships deepens, this compound is poised to remain at the forefront of medicinal chemistry innovation in the coming years.